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Compound of Interest

Compound Name:
Bis(o-cresyl) p-Cresyl Phosphate-

d7

Cat. No.: B15599793 Get Quote

For researchers, scientists, and drug development professionals, accurate quantification of

tricresyl phosphate (TCP) isomers is critical for toxicological assessment and product safety.

This guide provides a comparative overview of analytical methods for the quantification of

various TCP isomers, focusing on linearity and range. Experimental data from published

studies are presented to aid in method selection and development.

Comparison of Linearity and Range for TCP Isomer
Quantification
The performance of an analytical method is often defined by its linearity and the range over

which it can accurately quantify an analyte. The following table summarizes these parameters

for the quantification of tricresyl phosphate isomers using different analytical techniques.
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Analytical
Method

Isomer(s)
Linear
Range

Correlation
Coefficient
(R²)

Limit of
Quantificati
on (LOQ) /
Detection
(LOD)

Reference

GC-MS

Tri-ortho-

cresyl

phosphate (T-

o-CP), Tri-

meta-cresyl

phosphate (T-

m-CP), Tri-

para-cresyl

phosphate (T-

p-CP)

Not explicitly

stated, but

calibration

standards

were used at

1.0 ng/mL

and 4.0

ng/mL.

Not Stated

MDL: 0.4

ng/filter for

each isomer

FAA

Validation

Report[1]

GC-FPD

Tri-ortho-

cresyl

phosphate

(TOCP)

0.15 - 24 µ

g/sample
Not Stated

LOD: 0.05 µ

g/sample

NIOSH

Method

5037[2]

HPLC-UV

Tricresyl

Phosphate

(TCP)

0.5 - 100

µg/mL
Not Stated

50 µg/g in

sample

(T. Ishibashi

et al., 2001)

GC-MS

Tri-butyl

phosphate

(as a related

organophosp

hate)

Up to 100

ppm
Not Stated 0.1 ppm

(M. Rabaev

et al., 2019)

[3]

Note: The FAA validation report for GC-MS analysis of T-o-CP, T-m-CP, and T-p-CP did not

specify the full linear range or the correlation coefficient (R²)[1]. The NIOSH method for TOCP

also did not provide an R² value[2].
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Detailed methodologies are crucial for replicating and comparing analytical results. Below are

summaries of the experimental protocols for the key methods cited.

GC-MS for T-o-CP, T-m-CP, and T-p-CP Quantification
(FAA Method)[1]

Sample Preparation: Air samples were collected on filters. The filters were then extracted

with a suitable solvent.

Instrumentation: An Agilent 6890 Gas Chromatograph coupled with a 5973 Mass Selective

Detector.

GC Conditions:

Column: Specific column details were not provided in the summary.

Inlet: Split/splitless inlet.

Carrier Gas: Helium.

Temperature Program: An optimized temperature program was used to separate the

isomers.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) was used for quantification to enhance

sensitivity and selectivity.

Quantification: A calibration curve was generated using standards of T-o-CP, T-m-CP, and T-

p-CP. An internal standard was recommended to account for variations in sample preparation

and instrument response.

GC-FPD for Tri-ortho-cresyl Phosphate (TOCP)
Quantification (NIOSH Method 5037)[2]
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Sample Preparation: Air samples were collected on a mixed cellulose ester filter. The filter

was extracted with 10 mL of diethyl ether.

Instrumentation: Gas chromatograph equipped with a Flame Photometric Detector (FPD) in

phosphorus mode.

GC Conditions:

Column: 6-ft x 1/4-in ID stainless steel column packed with 3% OV-101 on 100/120 mesh

Supelcoport.

Injector Temperature: 250 °C.

Column Temperature: 220 °C.

Detector Temperature: 250 °C.

Carrier Gas: Nitrogen at 50 mL/min.

Quantification: A calibration curve was prepared using standard solutions of TOCP in diethyl

ether. The quantification was based on the peak area of the analyte.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quantification of tricresyl phosphate

isomers by GC-MS.
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Caption: General workflow for the quantification of tricresyl phosphate isomers using GC-MS.

This guide highlights the available data on the linearity and range for the quantification of

tricresyl phosphate isomers. For methods where specific performance parameters were not

readily available in the cited literature, further validation would be necessary to establish the full

capabilities of the analytical procedure. Researchers are encouraged to consult the original

publications for more in-depth information on the experimental conditions and validation

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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